[2,2'-Bipyridine]-6,6'-dicarbonitrile

• IUPAC Name: 6-(6-cyanopyridin-2-yl)pyridine-2-carbonitrile
• InChI: InChI=1S/C12H6N4/c13-7-9-3-1-5-11(15-9)12-6-2-4-10(8-14)16-12/h1-6H
• InChI Key: KTYGOEZHIBSNMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C2=CC=CC(=N2)C#N)C#N
• Molecular Formula: C12H6N4
• DSSTOX Substance ID: DTXSID10392988
• Molecular Weight: 206.20 g/mol
• CAS RN: 4411-83-0

Description

“[2,2’-Bipyridine]-6,6’-dicarbonitrile” is a derivative of 2,2’-Bipyridine, which is a symmetrical bipyridine commonly used as a neutral ligand for chelating with metal ions.

Synthesis Analysis

The synthesis of 2,2′-bipyridine macrocycles has been achieved using simple starting materials to produce these previously hard to access rotaxane precursors in remarkable yields. The synthesis of these macrocycles is operationally simple and efficient.

Molecular Structure Analysis

2,2’-Bipyridine is a bidentate chelating ligand, forming complexes with many transition metals. The two rings in bipy are coplanar, which facilitates electron delocalization.

Chemical Reactions Analysis

2,2’-Bipyridine forms a wide variety of complexes. Almost always, it is a bidentate ligand, binding metal centers with the two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,2’-Bipyridine include its color, density, volume, mass, boiling point, and melting point. It is a colorless solid.

Scientific Research Applications

Coordination Chemistry

. .

Supramolecular Structures

. This makes them useful in the creation of complex molecular architectures.

Chirality and Atropisomery

. This property can be exploited in the development of new materials and in the field of stereochemistry.

Electrochemical Properties

. This makes them valuable in the development of electrochemical sensors and devices.

Biological Activity

. This suggests potential applications in the development of new pharmaceuticals and treatments.

Iron Determination

. This makes them useful in analytical chemistry, particularly in the testing of soils and other environmental samples for the presence of iron.

Catalysts and Photosensitizers

. This makes them valuable in a wide range of scientific research and industrial applications.

Synthesis of Arylpyridines

.

Mechanism of Action

Target of Action

It’s known that 2,2’-bipyridine derivatives can bind to various proteins and molecules, influencing their function .

Mode of Action

It’s known that 2,2’-bipyridine derivatives can interact with their targets, leading to changes in their function .

Biochemical Pathways

2,2’-bipyridine derivatives have been investigated for use as redox-active materials in organic flow batteries .

Pharmacokinetics

The compound has a log Kp (skin permeation) of -6.44 cm/s and a lipophilicity log Po/w (iLOGP) of 1.94 .

Result of Action

2,2’-bipyridine derivatives have been shown to have significant antioxidant activity .

Action Environment

It’s known that functionalization with electron-withdrawing groups leads to an increase of the redox potential and to an increase of the molecular acidity .

Safety and Hazards

When handling 2,2’-Bipyridine, personal protective equipment/face protection should be worn. It should not get in eyes, on skin, or on clothing. Avoid dust formation and use only under a chemical fume hood.

Future Directions

In the field of dye-sensitised solar cells, asymmetrical DπA 2,2′-bipyridine ligands for homoleptic copper (i)-based dyes have shown promise. The complexes [Cu(DπA) 2] + perform better than the organic DπA dye in DSCs.